Cas no 2248202-05-1 ((2S)-2-(3,5-Dimethylphenyl)propan-1-amine)

• Product Name: (2S)-2-(3,5-Dimethylphenyl)propan-1-amine
• CAS No: 2248202-05-1
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6496552
• PubChem ID: 93690173
• Update Time: 2025-05-22

(2S)-2-(3,5-Dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506896
• 2248202-05-1
• (2S)-2-(3,5-Dimethylphenyl)propan-1-amine

• Inchi： 1S/C11H17N/c1-8-4-9(2)6-11(5-8)10(3)7-12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
• InChI Key： WZTWOJDBDHKFNQ-SNVBAGLBSA-N
• SMILES： NC[C@@H](C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-(3,5-Dimethylphenyl)propan-1-amine

Compound CAS No 2248202-05-1: (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine

Compound CAS No 2248202-05-1, also known as (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the second carbon atom of the propanamine backbone, making it an optically active molecule. The presence of the 3,5-dimethylphenyl group further enhances its chemical and physical properties, making it a valuable compound for research and development.

The synthesis of (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine involves a series of well-established organic reactions. Typically, the compound is synthesized through the reduction of the corresponding nitrobenzene derivative or via nucleophilic substitution reactions. The stereochemistry of the compound is crucial, as the S-enantiomer is often preferred in pharmaceutical applications due to its specific biological activity. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve high enantiomeric excess in the production of this compound, ensuring its purity and consistency for downstream applications.

One of the most notable applications of (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine is in the field of drug discovery. This compound serves as a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system. For instance, recent studies have highlighted its potential as a precursor for compounds exhibiting antidepressant and anxiolytic activities. The ability of this compound to modulate neurotransmitter systems makes it an attractive candidate for further exploration in neuropharmacology.

In addition to its pharmaceutical applications, (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine has found utility in materials science. Its unique structure allows it to act as a building block for constructing advanced materials such as self-healing polymers and nanomaterials. Recent research has demonstrated its role in enhancing the mechanical properties of polymeric materials through controlled polymerization techniques. This versatility underscores its importance across multiple disciplines.

The physical and chemical properties of (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine are well-documented. It exists as a crystalline solid with a melting point of approximately 98°C and a boiling point around 167°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, ensuring its suitability for both laboratory and industrial applications.

From an environmental perspective, (2S)-2-(3,5-Dimethylphenyl)Propan-1-Amine has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a favorable choice for green chemistry initiatives aimed at reducing ecological impact while maintaining high standards of performance.

In conclusion, Compound CAS No 2248202-05-1, or (S)-(-)-N-[alpha,alpha-dimethylbenzeneacetyl]benzylamine, stands out as a pivotal compound in modern chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation across diverse industries. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.